![molecular formula C13H13N3O4 B1627200 4-[5-amino-4-(ethoxycarbonyl)-1H-pyrazol-1-yl]benzoic acid CAS No. 926203-48-7](/img/structure/B1627200.png)
4-[5-amino-4-(ethoxycarbonyl)-1H-pyrazol-1-yl]benzoic acid
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be represented by its SMILES string and InChI key. For a similar compound, “4-[(ethoxycarbonyl)amino]benzoic acid”, the SMILES string isCCOC(=O)Nc1ccc(cc1)C(O)=O and the InChI key is LRQYSIQVFJYQNK-UHFFFAOYSA-N . Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, form, and other characteristics. For a similar compound, “4-[(ethoxycarbonyl)amino]benzoic acid”, the molecular weight is 209.20 g/mol and it is a solid . The compound “4-(Ethoxycarbonyl)benzoic acid” has a molecular weight of 194.18 g/mol .Scientific Research Applications
Transformation into Spirobenzoxazoles
4-[5-Amino-4-(ethoxycarbonyl)-1H-pyrazol-1-yl]benzoic acid and its derivatives have been studied for their potential to transform into spirobenzoxazoles. In research conducted by Kurasawa et al. (1988), specific reactions involving this compound were explored, leading to the formation of various spiro[benzoxazole-2′(3′H),4(1H)-pyrazolo[5,1-c][1,2,4]-triazines], indicating its utility in creating novel heterocyclic structures (Kurasawa et al., 1988).
Synthesis of Pyrazole Derivatives
The compound has been used in the synthesis of various pyrazole derivatives. Kasımoğulları and Arslan (2010) synthesized a range of pyrazole dicarboxylic acid derivatives from a compound similar to 4-[5-amino-4-(ethoxycarbonyl)-1H-pyrazol-1-yl]benzoic acid, demonstrating its versatility in the synthesis of complex organic structures (Kasımoğulları & Arslan, 2010).
Potential in Nonlinear Optical Materials
This compound has shown promise in the field of nonlinear optical materials. Chandrakantha et al. (2013) investigated a series of N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates, including derivatives of 4-[5-amino-4-(ethoxycarbonyl)-1H-pyrazol-1-yl]benzoic acid, for their optical nonlinearity, indicating potential applications in optical limiting (Chandrakantha et al., 2013).
Hydrogen-Bonded Supramolecular Structures
Research by Portilla et al. (2007) on similar compounds revealed the ability to form hydrogen-bonded supramolecular structures, which could have implications in material science and molecular engineering (Portilla et al., 2007).
Ionization Constants in Different Solvents
Alkan et al. (2009) investigated the ionization constants of various pyrazole carboxylic acids, including derivatives of the subject compound, in different solvent mixtures. This study is significant for understanding the behavior of these compounds under various chemical conditions (Alkan et al., 2009).
Safety and Hazards
properties
IUPAC Name |
4-(5-amino-4-ethoxycarbonylpyrazol-1-yl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O4/c1-2-20-13(19)10-7-15-16(11(10)14)9-5-3-8(4-6-9)12(17)18/h3-7H,2,14H2,1H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VKZHLZVPPYNFLB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N(N=C1)C2=CC=C(C=C2)C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50587614 |
Source
|
| Record name | 4-[5-Amino-4-(ethoxycarbonyl)-1H-pyrazol-1-yl]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50587614 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[5-amino-4-(ethoxycarbonyl)-1H-pyrazol-1-yl]benzoic acid | |
CAS RN |
926203-48-7 |
Source
|
| Record name | 4-[5-Amino-4-(ethoxycarbonyl)-1H-pyrazol-1-yl]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50587614 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Tetrasodium;5-[[4-[[6-[[6-[[4-[(3-carboxylato-4-hydroxyphenyl)diazenyl]-2-methoxy-5-methylphenyl]diazenyl]-5-hydroxy-7-sulfonatonaphthalen-2-yl]amino]-1-hydroxy-3-sulfonatonaphthalen-2-yl]diazenyl]-5-methoxy-2-methylphenyl]diazenyl]-2-hydroxybenzoate](/img/structure/B1627118.png)
![4-O-Acetyl-2,6-anhydro-1-O-[tert-butyl(diphenyl)silyl]-5-deoxy-3-O-{2,3,4-tri-O-acetyl-6-O-[tert-butyl(diphenyl)silyl]-D-galactopyranosyl}-D-arabino-hex-5-enitol](/img/structure/B1627122.png)
